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Compound of Interest

Compound Name: Penicillin V b-Sulfoxide-d3
Cat. No.: B15555363
Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Penicillin V B-Sulfoxide-d3, including its suppliers, pricing information, and its
application as an internal standard in analytical methodologies. This document also details
relevant biological and degradation pathways.

Introduction

Penicillin V B-Sulfoxide-d3 is a deuterated analog of a metabolite of Penicillin V, a widely used
antibiotic. Its primary application in a research setting is as an internal standard for mass
spectrometry-based quantitative analysis of Penicillin V and its metabolites in various biological
matrices. The incorporation of deuterium atoms provides a distinct mass shift, allowing for
precise differentiation from the endogenous, non-labeled analyte while maintaining nearly
identical chemical and physical properties.

Suppliers and Pricing

The availability of Penicillin V B-Sulfoxide-d3 is limited to specialized chemical suppliers.
Pricing is generally provided upon request and can vary based on the quantity and purity
required.
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) Available ..
Supplier Product Number . Pricing
Quantities
LGC Standards TRC-P223507 1 mg, 5 mg, 25 mg Price on request[1]
Santa Cruz ) ]
) sc-212828 Contact for details Price on request
Biotechnology
Sigma-Aldrich AABHO9BDS8FA4B Contact for details Price on request[2]
] Multiple suppliers ]
ChemicalBook CB12694354 Price on request

listed

Experimental Protocols

While a specific, universally adopted experimental protocol for Penicillin V -Sulfoxide-d3 is not
readily available, its use as an internal standard in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) follows a well-established methodology. The following is a
representative protocol for the quantification of Penicillin V in a biological matrix, such as
plasma or tissue homogenate. This protocol is based on established methods for the analysis
of penicillin G and the general principles of using deuterated internal standards.[3][4]

Objective

To quantify the concentration of Penicillin V in a biological sample using LC-MS/MS with
Penicillin V 3-Sulfoxide-d3 as an internal standard.

Materials

e Penicillin V analytical standard

Penicillin V 3-Sulfoxide-d3 (internal standard)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Water, LC-MS grade
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Biological matrix (e.g., plasma)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[4]

Centrifuge

LC-MS/MS system

Procedure

o Preparation of Standard Solutions:

o Prepare a stock solution of Penicillin V and Penicillin V 3-Sulfoxide-d3 in a suitable solvent
(e.g., methanol or DMSO).

o Create a series of calibration standards by spiking known concentrations of Penicillin V
into the biological matrix.

o Prepare a working solution of the internal standard (Penicillin V -Sulfoxide-d3).

e Sample Preparation:

[¢]

Thaw biological samples on ice.

o To a 100 pL aliquot of each sample (calibration standards, quality controls, and unknown
samples), add a fixed amount of the internal standard working solution.

o Perform protein precipitation by adding 3 volumes of ice-cold acetonitrile. Vortex and
centrifuge to pellet the precipitated proteins.

o Alternatively, for cleaner samples, perform solid-phase extraction (SPE). Condition the
SPE cartridge, load the sample, wash away interferences, and elute the analyte and
internal standard.[4]

o Evaporate the supernatant or eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

e LC-MS/MS Analysis:
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o Liquid Chromatography:

Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate Penicillin V from matrix components.

Injection Volume: 5-10 pL.

o Mass Spectrometry:
» |onization Mode: Electrospray lonization (ESI), positive mode.
» Detection: Multiple Reaction Monitoring (MRM).

= Monitor the precursor-to-product ion transitions for both Penicillin V and Penicillin V (3-
Sulfoxide-d3. The specific transitions should be optimized by infusing the pure
compounds.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of Penicillin V to the
peak area of Penicillin V 3-Sulfoxide-d3 against the concentration of the calibration
standards.

o Determine the concentration of Penicillin V in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Signaling and Degradation Pathways

The following diagrams illustrate the biosynthetic pathway of Penicillin V and a proposed
degradation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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